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Compound of Interest

Compound Name: Isopropylphenyl phosphate

Cat. No.: B1140946

An In-depth Technical Guide to Isopropylphenyl Phosphate: Chemical Structure and Isomers

Introduction

Isopropylphenyl phosphate, often referred to as IPPP or ITPP, represents a complex mixture
of synthetic organophosphate esters.[1] It is not a single, pure compound but rather a mixture
of isomers of triphenyl phosphate where one or more phenyl groups are substituted with
isopropyl groups at various positions.[1][2] Due to its efficacy as both a flame retardant and a
plasticizer, isopropylphenyl phosphate is widely utilized in a variety of industrial and
commercial products, including PVC, polyurethane foams, hydraulic fluids, lubricants, and
electronic components.[1][3][4][5] Commercial formulations are complex reaction products, and
their composition can vary, containing a range of mono-, di-, and tri-substituted isomers,
primarily at the ortho and para positions, and may also include unsubstituted triphenyl
phosphate (TPP).[2][6]

This technical guide provides a detailed examination of the chemical structure of
isopropylphenyl phosphate, its myriad isomers, and the experimental protocols for its
synthesis and analysis.

Chemical Structure and Isomerism

The fundamental structure of isopropylphenyl phosphate is a central phosphate group (POa4)
bonded to three aryl (phenyl) groups through oxygen atoms, forming a triaryl phosphate ester.
[1] The complexity arises from the "isopropylation" of the phenol feedstock used in its
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synthesis. The reaction of phenol with propylene results in the attachment of isopropyl groups
(—CH(CHs)2) to the phenyl rings.

This process leads to a large number of potential isomers based on two key factors:[2][4][6]

» Positional Isomerism: The isopropyl group can attach to the phenyl ring at the ortho (2-),
meta (3-), or para (4-) position relative to the oxygen atom linked to the phosphate core.

o Degree of Isopropylation: The final product is a mixture of phosphate esters with varying
numbers of isopropylphenyl groups. This includes:

o Mono-isopropylphenyl diphenyl phosphate: One isopropyl-substituted phenyl group and
two unsubstituted phenyl groups.

o Bis(isopropylphenyl) phenyl phosphate: Two isopropyl-substituted phenyl groups and one
unsubstituted phenyl group.

o Tris(isopropylphenyl) phosphate: All three phenyl groups are substituted with isopropyl
groups.

Consequently, a commercial batch of isopropylphenyl phosphate (CAS No. 68937-41-7) is a
UVCB substance (Unknown or Variable Composition, Complex Reaction Products, and
Biological Materials), containing a statistical distribution of these various isomers.[2]

Data Presentation
Chemical Identity and Properties

The following table summarizes the key identifiers for the general isopropylphenyl phosphate
mixture and some of its specific isomers.
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Property Value Reference

) Phenol, isopropylated,
Chemical Name [61[7]
phosphate (3:1)

Isopropylphenyl phosphate
Common Name

(31718l

(IPPP)
CAS Number (Mixture) 68937-41-7 [B1[71[81[9][10]
Molecular Formula C27H3304P [7][9110][11]
Molecular Weight 452.52 g/mol [7119[10][11]

Colorless or light yellow
Appearance o [3]
transparent oily liquid

Common Isomers in Commercial Mixtures

Research into commercial flame retardant mixtures, such as Firemaster® 550, has led to the
identification and quantification of several specific ITP isomers.[12] The table below lists some
of the commonly detected isomers.

Isomer Name

Abbreviation

2-Isopropylphenyl diphenyl phosphate 2IPPDPP

3-Isopropylphenyl diphenyl phosphate 3IPPDPP

4-1sopropylphenyl diphenyl phosphate 4|PPDPP

2,4-Diisopropylphenyl diphenyl phosphate 24DIPPDPP

Bis(2-isopropylphenyl) phenyl phosphate B2IPPPP

Bis(3-isopropylphenyl) phenyl phosphate B3IPPPP

Bis(4-isopropylphenyl) phenyl phosphate B4IPPPP

Tris(3-isopropylphenyl) phosphate T3IPPP

Tris(4-isopropylphenyl) phosphate T4IPPP
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Source: Adapted from studies on flame retardant mixtures.[12]

Experimental Protocols
General Synthesis of Isopropylphenyl Phosphate

The industrial production of isopropylphenyl phosphate is typically a multi-step process
involving the alkylation of phenol followed by phosphorylation.[13]
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Caption: General synthesis workflow for isopropylphenyl phosphate production.
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1. Alkylation:
e Reactants: Phenol and propylene.[13]
o Catalyst: Typically a Friedel-Crafts catalyst, such as p-toluene sulfonic acid.[13]

o Process: Phenol is alkylated with propylene, resulting in a statistical distribution of products
ranging from mono- to di- and higher substituted isopropylphenols.[13] The ratio of propylene
to phenol can be controlled to influence the degree of isopropylation in the product mixture.
[13]

o Fractionation: The resulting alkylation product may be distilled to remove unreacted phenol
and concentrate the isopropylphenol isomers before the next step.[13]

2. Phosphorylation:
o Reactants: The isopropylphenol mixture and phosphorus oxychloride (POCIsz).[13][14]

o Process: The isopropylated phenol mixture is reacted with phosphorus oxychloride.[1][6] This
reaction is carried out in closed reactors. Hydrogen chloride (HCI) gas is generated as a
byproduct and is typically absorbed in water.[6]

 Purification: The resulting crude ester undergoes purification steps, which may include
neutralization and reduced-pressure distillation, to yield the final liquid product.[14]

Analytical Protocol: Isomer Characterization by GC-MSD

The characterization and quantification of individual isopropylphenyl phosphate isomers in
environmental samples or commercial mixtures are commonly performed using gas
chromatography coupled with mass spectrometry.[12][15]
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Caption: Analytical workflow for the characterization of IPPP isomers.
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e Sample Preparation:

o Extraction: Samples are extracted with a suitable solvent, such as ethyl acetate, often
aided by ultrasonication to ensure efficient recovery of the analytes.[15]

o Purification: Solid-phase extraction (SPE) may be used to clean up the sample extract and
remove interfering matrix components.[15]

e Instrumentation: Gas Chromatograph with a Mass Selective Detector (GC-MSD).[15]
e GC Conditions (Example):
o Carrier Gas: Helium at a constant flow rate (e.g., 1.3 mL/min).[12]

o Inlet: Programmed temperature vaporization inlet, ramped to a high temperature (e.g.,
300°C) for efficient sample transfer.[12]

o Oven Program: A multi-step temperature ramp is employed to achieve chromatographic
separation of the various isomers. An example program:

Hold at 80°C for 2 min.

Ramp to 250°C at 20°C/min.

Ramp to 260°C at 1.5°C/min.

Ramp to 300°C at 25°C/min and hold for 20 min.[12]
 MSD Conditions:
o lon Source Temperature: Maintained at a consistent temperature (e.g., 200°C).[12]

o Data Acquisition: Operated in selected ion monitoring (SIM) mode for enhanced sensitivity
and specificity, monitoring characteristic m/z ions for each target isomer.

o Quantification: Isomer concentrations are determined by comparing the peak areas from the
sample to those of a calibration curve generated using authentic analytical standards.[12]
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Conclusion

Isopropylphenyl phosphate is not a single chemical entity but a complex mixture of isomers
whose composition is a direct result of its manufacturing process. The variability in the position
and degree of isopropylation on the phenyl rings gives rise to a wide array of structurally similar
compounds within a single commercial formulation. Understanding this isomeric complexity is
crucial for researchers and drug development professionals, as the physicochemical properties
and toxicological profiles can differ between isomers.[2] Detailed analytical methods, primarily
based on GC-MS, are essential for characterizing these mixtures and assessing their
environmental fate and potential for human exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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